Cas no 191470-01-6 (Bis(2-ethylhexyl) (4-methylphenyl)phosphonate)

191470-01-6 structure
Product name:Bis(2-ethylhexyl) (4-methylphenyl)phosphonate
Bis(2-ethylhexyl) (4-methylphenyl)phosphonate Chemical and Physical Properties
Names and Identifiers
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- Bis(2-ethylhexyl) (4-methylphenyl)phosphonate
- DTXSID10571574
- 191470-01-6
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- Inchi: InChI=1S/C23H41O3P/c1-6-10-12-21(8-3)18-25-27(24,23-16-14-20(5)15-17-23)26-19-22(9-4)13-11-7-2/h14-17,21-22H,6-13,18-19H2,1-5H3
- InChI Key: GJWYASJGAKYLCK-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 396.27933216Da
- Monoisotopic Mass: 396.27933216Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 27
- Rotatable Bond Count: 15
- Complexity: 380
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.5Ų
- XLogP3: 7.7
Bis(2-ethylhexyl) (4-methylphenyl)phosphonate Related Literature
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L. F. Lepre,J. Szala-Bilnik,L. Pison,M. Traïkia,A. A. H. Pádua,R. A. Ando,M. F. Costa Gomes Phys. Chem. Chem. Phys., 2017,19, 12431-12440
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Seann P. Mulcahy,Christina M. Woo,Weidong Ding,George A. Ellestad,Seth B. Herzon Chem. Sci., 2012,3, 1070-1074
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Jie Zhang,Yuming Guo,Hui Fang,Weili Jia,Han Li,Lin Yang,Kui Wang New J. Chem., 2015,39, 6951-6957
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4. Cell morphology as a design parameter in the bioengineering of cell–biomaterial surface interactionsRichard Thorogate,Nicola Mordan Biomater. Sci., 2021,9, 8032-8050
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Joshua D. McGraw,Nicholas M. Jago,Kari Dalnoki-Veress Soft Matter, 2011,7, 7832-7838
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